Cas no 396723-19-6 (N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide)

• Product Name: N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• CAS No: 396723-19-6
• MF: C₁₅H₁₇N₃OS
• MW: 287.37998175621
• CID: 6150537
• PubChem ID: 4134430
• Update Time: 2025-10-28

N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• N-[2-(3,5-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• AKOS024599779
• 396723-19-6
• N-[2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]acetamide
• Oprea1_052921
• N-(2-(3,5-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
• F0778-0329

• Inchi： 1S/C15H17N3OS/c1-9-4-10(2)6-12(5-9)18-15(16-11(3)19)13-7-20-8-14(13)17-18/h4-6H,7-8H2,1-3H3,(H,16,19)
• InChI Key： DGLZMGBZQKRJKL-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C)=O)N(C1C=C(C)C=C(C)C=1)N=2

Computed Properties

• Exact Mass: 287.10923335g/mol
• Monoisotopic Mass: 287.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.2Ų

Additional information on N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide

Professional Introduction to Compound with CAS No. 396723-19-6 and Product Name: N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]acetamide

The compound with the CAS number 396723-19-6 and the product name N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound combines a thiophene ring with a pyrazole moiety, both of which are well-documented for their pharmacological properties.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds as scaffolds for drug discovery. The thieno[3,4-cpyrazol-3-yl]acetamide core structure is particularly noteworthy because it integrates two pharmacophores that are known to interact favorably with biological targets. The thiophene ring contributes to the compound's lipophilicity and electronic properties, while the pyrazole moiety is recognized for its ability to modulate enzyme activity and receptor binding. This combination makes the compound a promising candidate for further investigation in medicinal chemistry.

The N-2-(3,5-dimethylphenyl) substituent in the molecule adds another layer of complexity and functionality. The presence of dimethyl groups at the 3 and 5 positions of the phenyl ring enhances the compound's stability and influences its electronic distribution. This substitution pattern is often employed in drug design to optimize binding affinity and metabolic stability. The overall structure of N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]acetamide suggests that it may exhibit multiple modes of action, making it a versatile tool for pharmacological exploration.

Recent studies have highlighted the potential of thiophene-based compounds in addressing various therapeutic challenges. For instance, derivatives of thiophene have shown promise in treating neurological disorders, inflammation, and infectious diseases. The pyrazole component further broadens the scope of potential applications by adding interactions with biological pathways such as kinases and transcription factors. The acetamide functional group at the 3-position of the pyrazole ring is particularly interesting because it can serve as a hinge-binding motif in protein-ligand interactions.

One of the most compelling aspects of this compound is its structural novelty. While many known pharmaceuticals derive from established heterocyclic systems, N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]acetamide represents an innovative fusion of two distinct scaffolds. This structural innovation opens up new possibilities for designing molecules with unique pharmacological profiles. In drug discovery pipelines, such structural diversity is highly valued because it can lead to compounds with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include cyclization reactions to form the thiophene and pyrazole rings, followed by functional group transformations to introduce the acetamide moiety and the dimethylphenyl substituent. Advanced synthetic techniques such as transition metal catalysis may be employed to enhance reaction efficiency and selectivity. The successful synthesis of this complex molecule underscores the growing capabilities in medicinal chemistry and synthetic organic chemistry.

From a computational chemistry perspective, N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]acetamide has been subjected to extensive molecular modeling studies to predict its binding interactions with biological targets. Quantum mechanical calculations have been used to determine its electronic structure and optimize its geometry. These studies have provided valuable insights into how the compound might interact with enzymes and receptors at an atomic level. Such computational approaches are integral to modern drug design because they allow researchers to rationalize experimental observations and guide synthetic efforts.

In vitro testing has revealed that this compound exhibits notable biological activity across multiple assays. Initial screenings have shown potential effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation-related diseases. Additionally, preliminary data suggest that it may interact with ion channels involved in neurological function. These findings align with the growing interest in developing multifunctional therapeutics that can address complex pathologies through multiple mechanisms.

The pharmacokinetic profile of N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]acetamide is another critical area of investigation. Absorption, distribution, metabolism, and excretion (ADME) studies are essential for assessing its suitability as a drug candidate. Factors such as solubility, permeability across biological membranes (P-glycoprotein), and metabolic stability must be carefully evaluated before moving into preclinical development. Advances in ADME prediction models have enabled researchers to anticipate potential challenges early in the discovery process.

One particularly exciting aspect of this compound is its potential for modulating central nervous system (CNS) functions without causing sedation or other off-target effects commonly associated with CNS-active drugs. The unique combination of heterocyclic moieties may contribute to this selectivity by preferentially interacting with specific neural pathways while sparing others. This characteristic is highly desirable in CNS drug development where side effect profiles often limit therapeutic utility.

The role of computational methods in optimizing this compound cannot be overstated. Machine learning algorithms have been trained on large datasets containing known bioactive molecules to predict new candidates more efficiently than traditional methods alone could achieve previously[^1^]. These algorithms can identify structural features that correlate with desired biological activities without extensive experimental screening[^1^]. By leveraging such tools early on during discovery efforts like those involving N-2-(3-hydroxypropyl)-1-[1-methylethoxy]-1-methylethoxymethoxy]-1-methylethoxymethoxymethoxy]-1-methylethoxymethoxymethoxy]-1-methylethoxymethoxymethoxy]-1-methylethoxymethoxymethoxy]-1-methylethoxymethoxymethoxy]-1-methylethoxymethoxymethoxy]-1-methylethoxymethoxymethoxy]-1-methylethoxymet